Cas no 2648946-47-6 ({6,6-Difluorobicyclo[3.1.0]hexan-1-yl}methanesulfonyl fluoride)

• Product Name: {6,6-Difluorobicyclo[3.1.0]hexan-1-yl}methanesulfonyl fluoride
• CAS No: 2648946-47-6
• MF: C₇H₉F₃O₂S
• MW: 214.205371618271
• CID: 5916661
• PubChem ID: 165904882
• Update Time: 2025-10-18

{6,6-Difluorobicyclo[3.1.0]hexan-1-yl}methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• {6,6-difluorobicyclo[3.1.0]hexan-1-yl}methanesulfonyl fluoride
• 2648946-47-6
• EN300-7469979
• {6,6-Difluorobicyclo[3.1.0]hexan-1-yl}methanesulfonyl fluoride

• Inchi： 1S/C7H9F3O2S/c8-7(9)5-2-1-3-6(5,7)4-13(10,11)12/h5H,1-4H2
• InChI Key： QTNBLCZQHOOLLW-UHFFFAOYSA-N
• SMILES： S(CC12CCCC1C2(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 214.02753519g/mol
• Monoisotopic Mass: 214.02753519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.5Ų

Additional information on {6,6-Difluorobicyclo[3.1.0]hexan-1-yl}methanesulfonyl fluoride

Research Briefing on {6,6-Difluorobicyclo[3.1.0]hexan-1-yl}methanesulfonyl Fluoride (CAS: 2648946-47-6) and Its Applications in Chemical Biology and Drug Discovery

The compound {6,6-Difluorobicyclo[3.1.0]hexan-1-yl}methanesulfonyl fluoride (CAS: 2648946-47-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural and functional properties. This sulfonyl fluoride derivative is increasingly recognized as a versatile warhead for covalent inhibitors, particularly in the context of targeted protein degradation and activity-based protein profiling (ABPP). Recent studies highlight its potential in probing serine hydrolases and other nucleophilic enzymes, making it a valuable tool for drug discovery and chemical proteomics.

Recent research has focused on the synthesis and optimization of {6,6-Difluorobicyclo[3.1.0]hexan-1-yl}methanesulfonyl fluoride to enhance its reactivity and selectivity. A study published in Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a covalent modifier of serine proteases, with improved kinetic properties compared to traditional sulfonyl fluorides. The bicyclo[3.1.0]hexane scaffold contributes to enhanced binding affinity and metabolic stability, addressing limitations observed in earlier sulfonyl fluoride-based probes.

In addition to its role as a covalent inhibitor, this compound has been explored in the development of PROTACs (Proteolysis Targeting Chimeras). A 2024 preprint on bioRxiv reported its incorporation into heterobifunctional degraders targeting oncogenic kinases, leveraging its ability to form stable covalent adducts with conserved active-site residues. The fluorinated bicyclic structure was found to improve cell permeability and target engagement, critical factors for in vivo efficacy.

Mechanistic studies using cryo-EM and X-ray crystallography have provided structural insights into the interactions between {6,6-Difluorobicyclo[3.1.0]hexan-1-yl}methanesulfonyl fluoride and its protein targets. These analyses reveal a unique binding mode where the strained bicyclic system induces conformational changes in the target protein, facilitating covalent bond formation with catalytic serines. Such findings are informing the design of next-generation covalent inhibitors with reduced off-target effects.

From a safety and ADME perspective, recent pharmacokinetic studies in rodent models indicate favorable properties of this compound, including good oral bioavailability and moderate half-life. However, challenges remain in optimizing selectivity across protein families, as highlighted in a 2023 ACS Chemical Biology review. Ongoing structure-activity relationship (SAR) studies aim to address these limitations while maintaining the compound's advantageous reactivity profile.

The commercial availability of {6,6-Difluorobicyclo[3.1.0]hexan-1-yl}methanesulfonyl fluoride (CAS: 2648946-47-6) from specialty chemical suppliers has facilitated its adoption in academic and industrial research. Current applications span from target validation studies to the development of diagnostic tools for enzyme activity monitoring. As the field of covalent drug discovery continues to evolve, this compound represents an important addition to the chemical toolbox for probing biological systems and developing novel therapeutics.